Cas no 67105-41-3 (Ethyl 2-butyl-2-cyanohexanoate)
67105-41-3 structure
Product Name:Ethyl 2-butyl-2-cyanohexanoate
CAS No:67105-41-3
MF:C13H23NO2
MW:225.32722401619
MDL:MFCD00085873
CID:529551
PubChem ID:296279
Update Time:2025-09-22
Ethyl 2-butyl-2-cyanohexanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-butyl-2-cyanohexanoate
- Hexanoic acid, 2-butyl-2-cyano-, ethyl ester
- 2-Butyl-2-cyanohexanoic acid ethyl ester
- ethyl2-butyl-2-cyanohexanoate
- NSC166282
- 0317AC
- AX8237613
- CS-M0232
- SCHEMBL7709450
- CS-13558
- C11529
- NSC-166282
- 67105-41-3
- DTXSID80304558
- AKOS016007139
- DB-342929
-
- MDL: MFCD00085873
- Inchi: 1S/C13H23NO2/c1-4-7-9-13(11-14,10-8-5-2)12(15)16-6-3/h4-10H2,1-3H3
- InChI Key: WLLOYTIHTJTCCF-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C#N)(CCCC)CCCC)=O
Computed Properties
- Exact Mass: 225.172878976g/mol
- Monoisotopic Mass: 225.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1
- XLogP3: 4.2
Ethyl 2-butyl-2-cyanohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-M0232-1g |
ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 1g |
$117.0 | 2022-04-26 | ||
| A2B Chem LLC | AC68262-250mg |
Ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 95% | 250mg |
$38.00 | 2024-04-19 | |
| A2B Chem LLC | AC68262-1g |
Ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 95% | 1g |
$82.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048856-100mg |
Ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 97% | 100mg |
¥1584.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048856-250mg |
Ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 97% | 250mg |
¥2263.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048856-1g |
Ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 97% | 1g |
¥5658.00 | 2024-05-04 | |
| eNovation Chemicals LLC | D766585-250mg |
Ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 97% | 250mg |
$295 | 2025-02-25 | |
| eNovation Chemicals LLC | D766585-100mg |
Ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 97% | 100mg |
$190 | 2025-02-25 | |
| eNovation Chemicals LLC | D766585-1g |
Ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 97% | 1g |
$570 | 2025-02-25 | |
| Chemenu | CM185217-1g |
ethyl 2-butyl-2-cyanohexanoate |
67105-41-3 | 95% | 1g |
$*** | 2023-05-29 |
Ethyl 2-butyl-2-cyanohexanoate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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